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Compound of Interest

Compound Name: (S)-Chroman-3-carboxylic acid
CAS No.: 1260611-90-2
Cat. No.: B1311124
Get Quote
. J

Part 1: Executive Summary & Risk Characterization

As researchers working with (S)-Chroman-3-carboxylic acid (CAS: 113309-82-5 for the (S)-
isomer; generic racemate 115822-57-6), you are handling a chiral building block critical for
peptidomimetic and pharmaceutical synthesis. While often classified as a standard organic
intermediate, its disposal requires strict adherence to Waste Minimization and RCRA
(Resource Conservation and Recovery Act) protocols to prevent environmental contamination
and regulatory non-compliance.

This guide moves beyond basic "safety data sheet" advice to provide a field-proven, logistical
framework for disposal.

Physicochemical Profile for Disposal

Understanding the physical state and reactivity of the waste is the first step in safe disposal.
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Property Data Operational Implication
Chemical Formula C10H1003 Organic combustible solid.
Molecular Weight 178.19 g/mol N/A

Physical State Solid (Crystalline powder) Requires solid waste stream

(Lab Pack) unless dissolved.

Suitable for standard high-

Melting Point 124-128 °C o )
temp incineration.
Incompatible with
Acidity (pKa) ~4.2 (Carboxylic acid) Cyanides/Sulfides (generates
toxic gas).
- Do not attempt drain disposal
Water Solubility Low/Moderate ) ]
even if neutralized.
o ) High value; consider recovery
Chirality (S)-Enantiomer

if purity >95%.[1]

Part 2: Pre-Disposal Segregation & Stabilization

The Golden Rule of Chemical Waste:Never mix waste streams based on convenience. Mix
based on chemical compatibility.

Incompatibility Management

(S)-Chroman-3-carboxylic acid is a weak organic acid. Improper mixing in a central waste
carboy can lead to exothermic runaways or toxic gas evolution.

 Strictly Segregate From:
o Strong Oxidizers (e.g., Nitric Acid, Peroxides): Risk of fire/explosion.

o Strong Bases (e.g., Sodium Hydroxide, Ammonia): Exothermic neutralization can
pressurize sealed containers.

o Cyanides/Sulfides: Acid contact releases HCN or H2S gas (Fatal).
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Waste Stream Classification (RCRA)

Under US EPA regulations (40 CFR Part 261), this compound is not a P-listed or U-listed waste
by specific name. However, it must be evaluated for Characteristic Waste:

Ignitability (D001): No (Solid).[2]

Corrosivity (D002): Possible if in aqueous solution with pH < 2.

Reactivity (D003): No.

Toxicity (D004-D043): Not standard, but treat as toxic to aquatic life.

Operational Decision: Classify as "Non-Regulated Chemical Waste (Solid)" or "Hazardous
Waste (if mixed with solvents)" for incineration.

Part 3: Step-by-Step Disposal Workflows
Scenario A: Disposal of Solid Waste (Pure or Crude
Solid)

Best for: Expired shelf stock, spilled solids, or reaction precipitates.

o Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or a dedicated
solid waste drum. Glass is acceptable but poses a breakage risk.

o Double Bagging: Place the solid chemical inside a clear polyethylene bag, seal it (zip-tie or
tape), and place it inside the waste container.

e Labeling: Apply a hazardous waste label.
o Constituents: "(S)-Chroman-3-carboxylic acid".
o Hazard Checkbox: Check "Irritant” and "Toxic" (precautionary).

e Storage: Store in a cool, dry Satellite Accumulation Area (SAA) until pickup.
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Scenario B: Disposal of Liquid Waste (Reaction
Mixtures/Mother Liquor)

Best for: Filtrates containing the acid dissolved in organic solvents.

Solvent Identification: Determine the primary solvent (e.g., Dichloromethane vs. Ethyl
Acetate).

Segregation:

o Halogenated Waste Stream: If dissolved in DCM, Chloroform, etc.

o Non-Halogenated Waste Stream: If dissolved in EtOAc, Hexanes, Methanol, etc.

pH Check: If the solution is aqueous/organic mix, check pH. If pH < 2, do not add to a metal
drum. Use plastic carboys only.

Venting: Use a vented cap (e.g., Nalgene® Eco-Funnel) to prevent pressure buildup from
slow off-gassing.

Part 4: Decision Logic & Workflow Visualization

The following diagram illustrates the decision matrix for disposing of (S)-Chroman-3-
carboxylic acid.
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Waste Generation:
(S)-Chroman-3-carboxylic acid

Physical State?

Powder/Crystals \ Dissolved

Solid Waste Liquid/Solution
Double Bag in Polyethylene Solvent Type?

Contains Halogens No Halogens

Label: 'Solid Organic Waste' Halogenated Solvent Non-Halogenated Solvent
(Check: Irritant) (e.g., DCM) (e.g., EtOAc, MeOH)

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Caption: Operational logic flow for segregating (S)-Chroman-3-carboxylic acid waste streams
based on physical state and solvent composition.

Part 5: Emergency Spill Response (Small Scale)

In the event of a benchtop spill (< 509):

* PPE: Wear nitrile gloves, lab coat, and safety goggles. Respiratory protection (N95) is
recommended to avoid inhaling dust.
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Containment: Cover the spill with a dry absorbent pad or paper towels to prevent spreading.

Neutralization (Optional but Recommended): Lightly mist the solid with a dilute Sodium
Carbonate (Na2COs) solution to neutralize the acid, then wipe up.

Cleanup: Scoop solids into a waste bag. Wipe the surface with water and soap.[1][2]

Disposal: Treat all cleanup materials (gloves, towels) as solid hazardous waste (Scenario A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1311124/docs#s-chroman-3-carboxylic-acid-proper-
disposal-handling-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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